Cas no 1903511-27-2 (2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine)

• Product Name: 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine
• CAS No: 1903511-27-2
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6432127
• PubChem ID: 92066454
• Update Time: 2025-07-17

2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine Chemical and Physical Properties

Names and Identifiers

• 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine
• Methanone, 2-indolizinyl[3-(3-pyridinyloxy)-1-azetidinyl]-
• indolizin-2-yl(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• Z2740409579
• 1903511-27-2
• indolizin-2-yl-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• AKOS025331781
• 2-[3-(pyridin-3-yloxy)azetidine-1-carbonyl]indolizine
• F6360-9467

• Inchi： 1S/C17H15N3O2/c21-17(13-8-14-4-1-2-7-19(14)10-13)20-11-16(12-20)22-15-5-3-6-18-9-15/h1-10,16H,11-12H2
• InChI Key： FZLYEDBIOPBMBG-UHFFFAOYSA-N
• SMILES： C(C1=CN2C(=C1)C=CC=C2)(N1CC(OC2=CC=CN=C2)C1)=O

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 4.57±0.10(Predicted)

Additional information on 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine

Recent Advances in the Study of 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine (CAS: 1903511-27-2)

The compound 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine (CAS: 1903511-27-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine as a promising scaffold for the development of novel kinase inhibitors. The compound's indolizine core, combined with the pyridin-3-yloxyazetidine moiety, offers a versatile platform for structural modifications, enabling the fine-tuning of its pharmacological properties. Researchers have successfully synthesized several derivatives of this compound, demonstrating its potential in targeting specific kinases involved in cancer and inflammatory diseases.

In vitro and in vivo studies have revealed that 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine exhibits potent inhibitory activity against a range of kinases, including but not limited to JAK2, PI3K, and EGFR. These findings suggest that the compound could serve as a lead structure for the development of multi-kinase inhibitors, which are increasingly sought after in the treatment of complex diseases such as cancer and autoimmune disorders.

Furthermore, the pharmacokinetic profile of 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine has been investigated in preclinical models. The compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with acceptable toxicity profiles. These characteristics make it a viable candidate for further drug development and optimization.

Ongoing research is exploring the potential of 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine in combination therapies. Preliminary data indicate that the compound may enhance the efficacy of existing chemotherapeutic agents when used in combination, offering a synergistic effect that could improve patient outcomes. This approach is particularly relevant in the context of drug-resistant cancers, where traditional therapies often fail.

In conclusion, 2-3-(pyridin-3-yloxy)azetidine-1-carbonylindolizine (CAS: 1903511-27-2) represents a promising avenue for the development of novel therapeutic agents. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its selectivity and efficacy, as well as exploring its potential in clinical settings.